![molecular formula C11H15NOS2 B7585184 1-Propan-2-yl-3-thiophen-2-ylsulfanylpyrrolidin-2-one](/img/structure/B7585184.png)
1-Propan-2-yl-3-thiophen-2-ylsulfanylpyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Propan-2-yl-3-thiophen-2-ylsulfanylpyrrolidin-2-one, also known as PTSP, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of pyrrolidinones, which are known for their diverse pharmacological properties.
Mechanism of Action
The exact mechanism of action of 1-Propan-2-yl-3-thiophen-2-ylsulfanylpyrrolidin-2-one is not fully understood, but it is believed to act on multiple targets in the central nervous system. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This results in increased levels of acetylcholine in the brain, which can improve cognitive function. This compound has also been shown to modulate the activity of several neurotransmitter systems, including dopamine, serotonin, and glutamate, which are involved in mood regulation, pain perception, and learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In animal studies, this compound has been shown to improve cognitive function, reduce inflammation, and alleviate pain. This compound has also been shown to increase the levels of several neurotrophic factors, which are proteins that promote the growth and survival of neurons. These effects suggest that this compound may have potential therapeutic applications in the treatment of neurodegenerative disorders and other neurological conditions.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-Propan-2-yl-3-thiophen-2-ylsulfanylpyrrolidin-2-one is its high potency and selectivity for its target enzymes and receptors. This makes it a valuable tool for investigating the role of these targets in various physiological and pathological processes. However, one of the limitations of this compound is its relatively short half-life, which can make it difficult to administer in vivo. Additionally, this compound may have off-target effects that need to be carefully controlled for in experiments.
Future Directions
There are several potential future directions for research on 1-Propan-2-yl-3-thiophen-2-ylsulfanylpyrrolidin-2-one. One area of interest is the development of more potent and selective analogs of this compound that can be used to investigate the role of specific targets in the central nervous system. Another area of interest is the investigation of the potential therapeutic applications of this compound in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Finally, further studies are needed to fully elucidate the mechanism of action of this compound and its effects on various physiological and pathological processes.
Synthesis Methods
The synthesis of 1-Propan-2-yl-3-thiophen-2-ylsulfanylpyrrolidin-2-one involves the reaction of 3-thiophen-2-ylsulfanylpropanoic acid with pyrrolidin-2-one in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain this compound in high yield and purity.
Scientific Research Applications
1-Propan-2-yl-3-thiophen-2-ylsulfanylpyrrolidin-2-one has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience. It has been shown to have neuroprotective, anti-inflammatory, and analgesic properties. This compound has also been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
1-propan-2-yl-3-thiophen-2-ylsulfanylpyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NOS2/c1-8(2)12-6-5-9(11(12)13)15-10-4-3-7-14-10/h3-4,7-9H,5-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBCKWHAAPCKBPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCC(C1=O)SC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.